Cas no 98334-41-9 (2-propylpyrimidin-4-ol)

• Product Name: 2-propylpyrimidin-4-ol
• CAS No: 98334-41-9
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 1020910
• PubChem ID: 21444390
• Update Time: 2025-06-26

2-propylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-propyl- (9CI)
• 2-propylpyrimidin-4-ol
• AKOS009861202
• 2-Propylpyrimidin-4(1H)-one
• 98334-41-9
• DTXSID901310669
• SCHEMBL4016016
• 2-Propyl-4(3H)-pyrimidinone
• EN300-1270091
• AKOS015940468
• SCHEMBL8176767
• 2-propyl-1H-pyrimidin-6-one
• CS-0354188
• DB-283375
• 4(1H)-PYRIMIDINONE, 2-PROPYL-

• Inchi： 1S/C7H10N2O/c1-2-3-6-8-5-4-7(10)9-6/h4-5H,2-3H2,1H3,(H,8,9,10)
• InChI Key： USBRWLQHTGAEIN-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(CCC)N1

Computed Properties

• Exact Mass: 138.079
• Monoisotopic Mass: 138.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-propylpyrimidin-4-ol

2-Propylpyrimidin-4-ol: A Comprehensive Overview

The compound with CAS No. 98334-41-9, commonly referred to as 2-propylpyrimidin-4-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidinols, which are derivatives of pyrimidine with hydroxyl groups attached. The long-tail keyword for this compound, such as "2-propylpyrimidin-4-ol synthesis" and "properties of 2-propylpyrimidin-4-ol," highlights its importance in both academic and industrial research.

2-propylpyrimidin-4-ol is characterized by its unique structure, which includes a pyrimidine ring substituted with a propyl group at the 2-position and a hydroxyl group at the 4-position. This substitution pattern imparts distinct chemical and physical properties to the molecule. Recent studies have explored the synthesis of 2-propylpyrimidin-4-ol using various methodologies, including microwave-assisted synthesis and catalytic processes. These advancements have not only improved the efficiency of production but also opened new avenues for its application in drug discovery.

The chemical properties of 2-propylpyrimidin-4-ol make it a valuable compound in medicinal chemistry. Its ability to act as a precursor for more complex molecules has been widely documented. For instance, researchers have utilized 2-propylpyrimidin-4-ol as a building block for synthesizing bioactive compounds with potential anti-inflammatory and antioxidant properties. These findings underscore the importance of understanding the molecular interactions and reactivity of 2-propylpyrimidin-4-ol in diverse chemical environments.

From an analytical perspective, the characterization of 2-propylpyrimidin-4-ol has been enhanced by modern spectroscopic techniques such as NMR and IR spectroscopy. These methods provide detailed insights into the molecular structure and functional groups present in the compound. Additionally, computational chemistry tools have been employed to predict the electronic properties and reactivity of 2-propylpyrimidin-4-ol, further aiding in its application across various research domains.

Recent breakthroughs in synthetic chemistry have also focused on optimizing the synthesis pathway for 2-propylpyrimidin-4-ol. By employing green chemistry principles, researchers have developed environmentally friendly methods to produce this compound on an industrial scale. These advancements align with global efforts to promote sustainable chemical practices while maintaining high standards of product quality.

In conclusion, 2-propylpyrimidin-4-ol (CAS No. 98334-41